2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]butanoic acid

• IUPAC Name: 2-(3-methoxycarbonylpyrazol-1-yl)butanoic acid
• InChI: InChI=1S/C9H12N2O4/c1-3-7(8(12)13)11-5-4-6(10-11)9(14)15-2/h4-5,7H,3H2,1-2H3,(H,12,13)
• InChI Key: QNWCPFBPCBNGAR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1C=CC(=N1)C(=O)OC
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol

Description

2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]butanoic acid , also known as (2-{[3-(Methoxycarbonyl)-1-methyl-1H-pyrazol-4-yl]ethynyl}phenyl)boronic acid , is a chemical compound with the molecular formula C₁₄H₁₃BN₂O₄ . It belongs to the class of boronic acids and is characterized by its unique pyrazole-based structure .

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the pyrazole ring, esterification, and boronic acid functionalization. While I don’t have specific synthetic details for this exact compound, boronic acids are commonly prepared through reactions involving boron compounds and aryl halides or arylboronic esters. Researchers often employ Suzuki-Miyaura cross-coupling reactions for the synthesis of boronic acids .

Molecular Structure Analysis

The molecular structure of 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]butanoic acid consists of a pyrazole ring attached to a butanoic acid moiety. The boronic acid group is also present, enhancing its reactivity. The methoxycarbonyl group contributes to its overall stability and solubility .

Chemical Reactions Analysis

• Hydrolysis : Boronic acids are susceptible to hydrolysis in aqueous conditions, which may impact their stability and reactivity .